Cas no 90600-07-0 (L-VALINE, N-PROPYL-)

L-Valine, N-propyl- is a modified amino acid derivative where an N-propyl group is introduced to the L-valine structure. This compound is primarily utilized in peptide synthesis and pharmaceutical research, offering enhanced lipophilicity and altered steric properties compared to native L-valine. Its structural modification can improve membrane permeability and metabolic stability in drug design applications. The N-propyl substitution also allows for tailored interactions in bioactive molecules, making it valuable in medicinal chemistry. The product is typically characterized by high purity and strict quality control to ensure reproducibility in research and industrial applications. Its synthesis follows standardized protocols to maintain consistency in performance.
L-VALINE, N-PROPYL- structure
L-VALINE, N-PROPYL- structure
Product name:L-VALINE, N-PROPYL-
CAS No:90600-07-0
MF:C8H17NO2
MW:159.2260825634
CID:3461557
PubChem ID:10516373

L-VALINE, N-PROPYL- Chemical and Physical Properties

Names and Identifiers

    • L-VALINE, N-PROPYL-
    • SCHEMBL17715216
    • (S)-2-(Propylamino)-3-methylbutanoic acid
    • (2S)-3-methyl-2-(propylamino)butanoic acid
    • N-Propyl-L-valine
    • 90600-07-0
    • DTXSID301316376
    • Inchi: InChI=1S/C8H17NO2/c1-4-5-9-7(6(2)3)8(10)11/h6-7,9H,4-5H2,1-3H3,(H,10,11)/t7-/m0/s1
    • InChI Key: SXDSPQBVBYCOKT-ZETCQYMHSA-N

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 49.3Ų

L-VALINE, N-PROPYL- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-58203-0.25g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
0.25g
$485.0 2023-02-09
Enamine
EN300-58203-1.0g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
1g
$0.0 2023-06-07
Enamine
EN300-58203-0.5g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
0.5g
$507.0 2023-02-09
Enamine
EN300-58203-10.0g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
10.0g
$2269.0 2023-02-09
Enamine
EN300-58203-0.05g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
0.05g
$443.0 2023-02-09
Enamine
EN300-58203-0.1g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
0.1g
$464.0 2023-02-09
Enamine
EN300-58203-5.0g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
5.0g
$1530.0 2023-02-09
Enamine
EN300-58203-2.5g
3-methyl-2-(propylamino)butanoic acid
90600-07-0
2.5g
$1034.0 2023-02-09

Additional information on L-VALINE, N-PROPYL-

Introduction to L-VALINE, N-PROPYL and Its Significance in Modern Chemical Research

L-VALINE, N-PROPYL, with the CAS number 90600-07-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical processes and has been the subject of numerous studies aimed at uncovering its potential applications. The focus on such compounds underscores the growing importance of specialized chemicals in advancing medical treatments and scientific understanding.

The molecular structure of L-VALINE, N-PROPYL (CAS no. 90600-07-0) consists of a valine moiety linked to a propyl group, which endows it with distinct chemical characteristics. This configuration makes it particularly interesting for researchers exploring novel synthetic pathways and biochemical interactions. The compound's ability to participate in various reactions and form stable complexes has led to its incorporation into multiple research protocols, particularly in the study of enzyme mechanisms and metabolic pathways.

In recent years, there has been a surge in research focusing on the applications of L-VALINE, N-PROPYL in drug development. Its structural features make it a viable candidate for use as an intermediate in the synthesis of more complex molecules. For instance, studies have demonstrated its utility in the production of peptide mimetics and other pharmacologically active agents. These findings highlight the compound's potential as a building block for developing new therapeutic strategies.

One of the most compelling aspects of L-VALINE, N-PROPYL is its role in investigating neurological disorders. Research indicates that this compound can interact with specific neurotransmitter systems, potentially offering insights into the mechanisms underlying conditions such as epilepsy and neurodegenerative diseases. By studying how L-VALINE, N-PROPYL affects neural activity, scientists aim to identify new targets for therapeutic intervention. This line of inquiry is particularly promising given the increasing prevalence of neurological disorders worldwide.

The compound's properties also make it valuable in agricultural research. Studies have shown that L-VALINE, N-PROPYL can influence plant growth and development by affecting metabolic pathways. This discovery opens up possibilities for developing more efficient fertilizers and growth enhancers that could improve crop yields without relying heavily on traditional chemical inputs. Such advancements are crucial for addressing global food security challenges.

Furthermore, L-VALINE, N-PROPYL has been explored for its potential in material science applications. Its ability to form stable complexes with other molecules makes it useful in creating novel polymers and coatings with enhanced properties. These materials could find applications in industries ranging from aerospace to electronics, where performance and durability are paramount.

The synthesis of L-VALINE, N-PROPYL (CAS no. 90600-07-0) is another area where significant progress has been made. Researchers have developed increasingly efficient methods for producing this compound, reducing costs and improving yields. These advancements are essential for making L-VALINE, N-PROPYL more accessible for widespread use in research and industrial applications.

Environmental considerations have also driven innovation in the handling and application of L-VALINE, N-PROPYL. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental impact. Such initiatives align with broader trends toward sustainability in chemical manufacturing and highlight the compound's versatility beyond traditional pharmaceutical uses.

Future research directions for L-VALINE, N-PROPYL are likely to expand into new frontiers such as nanotechnology and biotechnology. Its unique properties could make it a valuable component in developing advanced materials and biodevices that integrate chemical functionality at the nanoscale. These developments could revolutionize fields like diagnostics and personalized medicine.

In conclusion, L-VALINE, N-pro pyl, (CAS no. 90600-07-0) represents a compound of great interest due to its diverse applications across multiple scientific disciplines. From drug development to environmental science, L-valine, n-pro pyl, continues to be a cornerstone in innovative research efforts aimed at addressing some of today's most pressing challenges.

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